8-Ethoxy-2-oxo-2H-chromene-3-carbonyl chloride
Overview
Description
8-Ethoxy-2-oxo-2H-chromene-3-carbonyl chloride, also known as 8-Ethoxy-2-oxo-2H-chromene-3-carboxylic acid chloride, is an organic compound that belongs to the chromene family. It is a white to off-white crystalline solid with a melting point of 143-145°C. This compound is used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. It is also used as a reagent in the synthesis of chromene derivatives, which are important in the development of new drugs and agrochemicals.
Scientific Research Applications
Antitumor Properties
8-Ethoxy-2-oxo-2H-chromene-3-carbonyl chloride and its analogues have shown promise in antitumor applications. A study highlighted the synthesis of various analogues, including 6-bromo-8-ethoxy-3-nitro-2H-chromene, which exhibited potent antiproliferative activities against tumor cell lines and suggested anti-angiogenesis activity (Yin et al., 2013).
Chemical Synthesis and Modification
The compound has been used in chemical syntheses, notably in the nickel-catalyzed cross-coupling of chromene acetals and boronic acids. This method enables broad access to 2-substituted-2H-chromenes, indicating its versatility in chemical synthesis (Graham & Doyle, 2012).
Antibacterial Activity
Research also indicates the antibacterial properties of derivatives of this compound. A study synthesized new derivatives and evaluated their antibacterial efficacy against various bacterial strains, demonstrating significant bactericidal and bacteriostatic activity (Behrami & Dobroshi, 2019).
Anticorrosive Properties
The compound has also been investigated for its anticorrosive properties. A study synthesized alkylammonium polyfluoro-3-(ethoxycarbonyl)-2-oxo-2H-chromen-4-olates, which efficiently inhibited hydrochloric acid corrosion of mild steel at low concentrations (Shcherbakov et al., 2014).
Radiosynthesis Applications
It has also been used in radiosynthesis, where 8-ethoxy-2-(4-[18 F]fluorophenyl)-3-nitro-2H-chromene was prepared through nucleophilic substitution, demonstrating feasibility in radiolabeling applications (Liu et al., 2017).
Antimicrobial Activities
Research on metal complexes with ethyl 2-oxo-2H-chromene-3-carboxylate has shown antimicrobial activities, especially against human pathogenic bacteria isolated from wound infections (Hassan, 2014).
Properties
IUPAC Name |
8-ethoxy-2-oxochromene-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClO4/c1-2-16-9-5-3-4-7-6-8(11(13)14)12(15)17-10(7)9/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZUULGYUMDVDKF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101227951 |
Source
|
| Record name | 8-Ethoxy-2-oxo-2H-1-benzopyran-3-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101227951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1160249-14-8 |
Source
|
| Record name | 8-Ethoxy-2-oxo-2H-1-benzopyran-3-carbonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1160249-14-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 8-Ethoxy-2-oxo-2H-1-benzopyran-3-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101227951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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